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Compound of Interest

Compound Name: Bis(trichloromethyl) disulfide

Cat. No.: B083979 Get Quote

Essential Safety and Handling Guide for
Bis(trichloromethyl) disulfide
Disclaimer: Specific safety data for Bis(trichloromethyl) disulfide (CAS No. 15110-08-4) is

not readily available in the public domain. This guide is compiled from information on its

chemical precursors, related compounds, and general best practices for handling hazardous

materials. It is imperative to consult with a certified safety professional and conduct a thorough

risk assessment before handling this substance.

Hazard Identification and Summary
Bis(trichloromethyl) disulfide is a sulfur-containing organochlorine compound. While specific

toxicological data is limited, its precursor, trichloromethanesulfenyl chloride, is known to be very

toxic upon inhalation and skin absorption and is described as a yellow, oily liquid with an

offensive odor.[1] Bis(trichloromethyl) disulfide has been identified as an impurity in the

fungicide Captan, which is known to be a severe eye irritant.[2] Therefore, it should be handled

with extreme caution as a potentially hazardous substance.

Assumed Hazards:

Acute Toxicity: Potentially toxic if inhaled, ingested, or in contact with skin.

Irritation: Likely to be a skin, eye, and respiratory tract irritant.
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Reactivity: May be reactive with certain materials; hydrolysis in the presence of water is

possible.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE based on guidelines for handling hazardous chemicals and related

compounds like Captan.[2][3]

Protection Type Specification Rationale

Respiratory Protection

NIOSH-approved respirator

with cartridges for organic

vapors and acid gases. A full-

face respirator is

recommended if there is a risk

of splashes or aerosol

generation.[2]

To prevent inhalation of

potentially toxic vapors, dusts,

or aerosols.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Consult glove

manufacturer's compatibility

charts.

To prevent skin contact and

absorption.[3]

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect eyes and face from

splashes and airborne

particles.

Skin and Body Protection

A chemical-resistant lab coat

or coveralls, long pants, and

closed-toe shoes. For larger

quantities or increased risk of

exposure, a chemical-resistant

apron or suit may be

necessary.[2]

To prevent accidental skin

contact.

First Aid Measures
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Immediate and appropriate first aid is critical in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Operational Plan for Safe Handling
A systematic approach to handling Bis(trichloromethyl) disulfide is essential to ensure

laboratory safety.

4.1 Pre-Operational Checks:

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

current certification. All handling of Bis(trichloromethyl) disulfide must be performed within

a fume hood.

PPE Inspection: Inspect all PPE for damage or contamination before use.

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible and operational.
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Spill Kit: Have a spill kit containing appropriate absorbent materials (e.g., vermiculite, dry

sand) readily available.[1]

4.2 Handling Procedure:

Transportation: Transport the chemical in a sealed, labeled, and shatter-proof secondary

container.

Weighing and Dispensing: Conduct all weighing and dispensing of the chemical inside the

fume hood. Use disposable weighing boats and utensils to minimize contamination.

Reaction Setup: Set up all reactions in the fume hood. Ensure all glassware is clean, dry,

and free of defects.

Avoid Incompatibilities: Keep the substance away from incompatible materials. While specific

incompatibilities are not documented, as a general precaution, avoid contact with strong

oxidizing agents, strong bases, and moisture.

4.3 Post-Handling Procedures:

Decontamination: Decontaminate all surfaces, glassware, and equipment that have come

into contact with the chemical. A suitable decontamination solution should be determined

based on the chemical's properties; however, a thorough rinse with an appropriate solvent

followed by soap and water is a general practice.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands thoroughly with soap and water.

Storage: Store Bis(trichloromethyl) disulfide in a tightly sealed, properly labeled container

in a cool, dry, and well-ventilated area away from incompatible materials.

Visual Workflow for Handling Bis(trichloromethyl)
disulfide
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Workflow for Safe Handling of Bis(trichloromethyl) disulfide

Preparation

Handling (in Fume Hood)

Post-Handling

Verify Fume Hood Operation

Inspect Personal Protective Equipment

Locate Emergency Equipment

Don Appropriate PPE

Weigh and Dispense Chemical

Perform Experimental Procedure

Decontaminate Work Area and Equipment

Segregate and Label Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: A logical workflow for the safe handling of Bis(trichloromethyl) disulfide.
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Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure safety.

5.1 Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with Bis(trichloromethyl) disulfide (e.g., used

gloves, weighing boats, paper towels) should be collected in a dedicated, labeled, and

sealed hazardous waste container.

Liquid Waste: Unused or waste solutions containing Bis(trichloromethyl) disulfide should

be collected in a separate, labeled, and sealed hazardous waste container. Do not mix with

other waste streams unless compatibility is confirmed.

5.2 Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Bis(trichloromethyl) disulfide."

Store waste containers in a designated satellite accumulation area that is secure and has

secondary containment.

5.3 Disposal:

All waste must be disposed of through a licensed hazardous waste disposal company in

accordance with local, state, and federal regulations. Do not pour any waste down the drain.

Emergency Response Decision Tree
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Emergency Response for Bis(trichloromethyl) disulfide Incidents

Chemical Spill Personnel Exposure

Incident Occurs

Evacuate Immediate Area Remove from Exposure Source

Alert Others and Lab Supervisor

Is the spill large or unmanageable?

Follow Institutional Emergency Procedures (Call EHS)

Yes

Contain and Clean Up with Spill Kit (if trained)

No

Initiate First Aid (Eyewash/Shower)

Remove Contaminated Clothing

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A decision tree for responding to emergencies involving Bis(trichloromethyl)
disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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